Cas no 93983-24-5 (1,3-Dioxane-5-methanol,5-[(hydroxymethoxy)methyl]-)

• Product Name: 1,3-Dioxane-5-methanol,5-[(hydroxymethoxy)methyl]-
• CAS No: 93983-24-5
• MF: C₇H₁₄O₅
• MW: 178.183063030243
• CID: 813003
• PubChem ID: 11971224
• Update Time: 2025-04-19

1,3-Dioxane-5-methanol,5-[(hydroxymethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• [5-(hydroxymethoxymethyl)-1,3-dioxan-5-yl]methanol
• 1,3-Dioxane-5-methanol,5-[(hydroxymethoxy)methyl]-
• 5-[(hydroxymethoxy)methyl]-1,3-dioxane-5-methanol
• 5-((Hydroxymethoxy)methyl)-1,3-dioxane-5-methanol
• EINECS 301-313-8
• NS00039879
• 4FVV5NHD94
• 93983-24-5
• 1,3-Dioxane-5-methanol, 5-[(hydroxymethoxy)methyl]-
• DTXSID10240172

• Inchi： 1S/C7H14O5/c8-1-7(2-10-5-9)3-11-6-12-4-7/h8-9H,1-6H2
• InChI Key： DKNIFLGCIMSZGQ-UHFFFAOYSA-N
• SMILES： O1COCC(CO)(COCO)C1

Computed Properties

• Exact Mass: 178.084124
• Monoisotopic Mass: 178.084124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2
• XLogP3: -1.5

Experimental Properties

• Density: 1.212
• Boiling Point: 244.615°C at 760 mmHg
• Flash Point: 101.74°C
• Refractive Index: 1.462